molecular formula C21H19NO4 B5651758 N-(1,3-benzodioxol-5-ylmethyl)-N-cyclopropyl-2-methyl-1-benzofuran-5-carboxamide

N-(1,3-benzodioxol-5-ylmethyl)-N-cyclopropyl-2-methyl-1-benzofuran-5-carboxamide

Cat. No. B5651758
M. Wt: 349.4 g/mol
InChI Key: DXWNVJOISLZTJK-UHFFFAOYSA-N
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Description

Benzofuran derivatives are prominent in scientific research due to their extensive biological activities and potential applications in various domains. The interest in these compounds has been growing, leading to the development of novel methods for their synthesis and application in different fields, such as pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of benzofuran derivatives involves innovative strategies and methodologies. Notably, recent advancements have been made in the synthesis of diverse benzofuran derivatives, highlighting green-solvent-based routes, microwave-assisted methods, and catalyst-free and solvent-free methods as significant breakthroughs in the field (Patel et al., 2024).

Molecular Structure Analysis

Benzofuran compounds exhibit a broad spectrum of biological activities due to their distinctive structural characteristics. The structure-activity relationships (SAR) have been extensively studied, providing insights into the therapeutic potential of these compounds in various diseases (Khanam & Shamsuzzaman, 2015).

Chemical Reactions and Properties

Benzofuran and its derivatives engage in a variety of chemical reactions, contributing to their wide range of biological and chemical properties. These properties are influenced by the electronic nature of substituents on the benzofuran scaffold, affecting their reactivity and interaction with biological targets (Abbas & Dawood, 2022).

Physical Properties Analysis

The physical properties of benzofuran derivatives, such as solubility, melting point, and stability, are crucial for their practical applications. These properties are determined by the molecular structure and substituents of the benzofuran compounds.

Chemical Properties Analysis

The chemical properties of benzofuran derivatives, including reactivity, acidity, and basicity, play a significant role in their biological activity and application in drug design and synthesis. The versatility of benzofuran as a scaffold for synthesizing novel antimicrobial agents is a testament to its chemical utility (Abbas & Dawood, 2022).

properties

IUPAC Name

N-(1,3-benzodioxol-5-ylmethyl)-N-cyclopropyl-2-methyl-1-benzofuran-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19NO4/c1-13-8-16-10-15(3-7-18(16)26-13)21(23)22(17-4-5-17)11-14-2-6-19-20(9-14)25-12-24-19/h2-3,6-10,17H,4-5,11-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DXWNVJOISLZTJK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(O1)C=CC(=C2)C(=O)N(CC3=CC4=C(C=C3)OCO4)C5CC5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1,3-benzodioxol-5-ylmethyl)-N-cyclopropyl-2-methyl-1-benzofuran-5-carboxamide

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